4-(2-Acetoxyphenyl)-2-bromo-1-butene

• IUPAC Name: [2-(3-bromobut-3-enyl)phenyl] acetate
• InChI: InChI=1S/C12H13BrO2/c1-9(13)7-8-11-5-3-4-6-12(11)15-10(2)14/h3-6H,1,7-8H2,2H3
• InChI Key: MLXQEAROKJEYEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC=C1CCC(=C)Br
• Molecular Formula: C12H13BrO2
• DSSTOX Substance ID: DTXSID60641190
• Molecular Weight: 269.13 g/mol
• CAS No.: 890097-76-4

Description

4-(2-Acetoxyphenyl)-2-bromo-1-butene is an organic compound that is used in a wide range of scientific applications. It is a useful reagent in organic synthesis, and its unique properties make it a valuable tool for researchers. This compound can be used for a variety of purposes, including the synthesis of other compounds, the study of biochemical and physiological effects, and the investigation of chemical reactions. In

Scientific Research Applications

Synthesis and Molecular Electronics

Research has highlighted the utility of similar brominated compounds as building blocks for molecular electronics. For instance, simple and accessible aryl bromides have been used as precursors for thiol end-capped molecular wires, which are critical in developing molecular electronic devices. Efficient synthetic transformations allow for the creation of oligo(phenylenevinylene) and oligo(phenyleneethynylene) wires, demonstrating the importance of these brominated intermediates in constructing complex molecular structures (Stuhr-Hansen et al., 2005).

Polymer and Material Science

In the realm of polymer and material science, brominated compounds similar to "4-(2-Acetoxyphenyl)-2-bromo-1-butene" have been utilized for the synthesis of novel polymers with unique properties. A study describes the synthesis of a new conjugated polyradical with a high spin concentration, showcasing the potential of brominated organic molecules in creating materials with paramagnetic properties. Such materials are of interest for their electrical conductivity and color-changing abilities under different forms, indicating their potential in advanced material applications (Miyasaka et al., 2001).

Synthetic Chemistry and Catalysis

Brominated olefins are also pivotal in synthetic chemistry, serving as intermediates in various catalytic and synthetic processes. One study demonstrates the hydroformylation of diacetoxybutene using a water-soluble Rh complex catalyst in a biphasic system, allowing for the one-pot synthesis of valuable compounds like 2-formyl-4-acetoxybutene, an important intermediate for Vitamin A synthesis. This highlights the role of brominated butenes in facilitating complex chemical transformations (Chansarkar et al., 2007).

Environmental and Green Chemistry

In environmental and green chemistry, the search for safer and more sustainable synthetic routes is ongoing. A practical synthesis of 1-bromo-3-buten-2-one, similar in structure to the compound , showcases the development of methods with reduced toxicological risks, highlighting the ongoing efforts to find environmentally benign alternatives in chemical synthesis (Carlson et al., 2012).